Cas no 2034241-01-3 (CZWNJRIYLPLSCH-UHFFFAOYSA-N)

• Product name: CZWNJRIYLPLSCH-UHFFFAOYSA-N
• CAS No: 2034241-01-3
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5549632

CZWNJRIYLPLSCH-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• CZWNJRIYLPLSCH-UHFFFAOYSA-N

• Inchi： 1S/C19H18N4O3S/c24-17-11-16(22-23(17)13-5-2-1-3-6-13)21-18(25)15-7-4-9-20-19(15)26-14-8-10-27-12-14/h1-7,9,11,14,22H,8,10,12H2,(H,21,25)
• InChI Key： AZFJKYHMCYIQEH-UHFFFAOYSA-N
• SMILES： C1(OC2CCSC2)=NC=CC=C1C(NC1NN(C2=CC=CC=C2)C(=O)C=1)=O

Additional information on CZWNJRIYLPLSCH-UHFFFAOYSA-N

Compound Introduction: CAS No. 2034241-01-3 and Product Name: CZWNJRIYLPLSCH-UHFFFAOYSA-N

Compound with the CAS number 2034241-01-3 and the product name CZWNJRIYLPLSCH-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The detailed exploration of this compound's characteristics, mechanisms of action, and recent research findings will provide a comprehensive understanding of its significance in modern science.

The molecular structure of this compound, as indicated by its CAS number, suggests a complex and highly functionalized organic molecule. Such compounds often exhibit a wide range of biological activities, making them valuable candidates for further investigation in drug discovery and development. The product name CZWNJRIYLPLSCH-UHFFFAOYSA-N serves as a unique identifier, facilitating precise referencing in scientific literature and databases.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. Among these, molecules that exhibit inhibitory effects on key enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegeneration have been particularly well-studied. The compound in question has shown promise in preliminary studies, particularly in its ability to modulate protein-protein interactions critical for disease progression.

One of the most intriguing aspects of this compound is its mechanism of action. Studies have indicated that it may interfere with the function of kinase enzymes, which are often overactive in various types of cancer. By inhibiting these kinases, the compound has the potential to disrupt signaling pathways that promote cell proliferation and survival. This mechanism aligns with the growing interest in targeted therapy approaches, where specific molecular targets are exploited to achieve therapeutic effects.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity standards. Techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in elucidating its structural features and confirming its identity.

In addition to its potential therapeutic applications, this compound has also been explored for its role in biochemical research. Its unique properties make it an excellent tool for studying enzyme kinetics and substrate specificity. By understanding how this compound interacts with biological targets, researchers can gain insights into the underlying mechanisms of various diseases and develop more effective treatments.

The development of new drugs is a multi-step process that involves rigorous testing to ensure safety and efficacy. Preclinical studies have been conducted to evaluate the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for determining optimal dosing regimens and identifying potential side effects before human trials can begin.

The results from these preclinical studies have been promising, suggesting that the compound may be well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through the stages of clinical development.

The impact of this compound extends beyond its immediate applications in medicine. Its discovery highlights the importance of interdisciplinary research in chemical biology, where insights from chemistry, biology, and medicine converge to create innovative solutions for complex health challenges. The continued exploration of such compounds will likely lead to breakthroughs that transform how we diagnose and treat various diseases.

In conclusion, the compound with CAS number 2034241-01-3 and product name CZWNJRIYLPLSCH-UHFFFAOYSA-N represents a significant advancement in biomedical research. Its unique structural features, potential therapeutic applications, and role in biochemical studies underscore its importance as a subject of further investigation. As research progresses, we can anticipate that this compound will contribute to the development of novel treatments for a wide range of diseases.